Cas no 1025162-95-1 ((Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one)

• Product Name: (Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one
• CAS No: 1025162-95-1
• MF: C₁₆H₁₂Cl₃NO₃S
• MW: 404.695380210876
• MDL: MFCD00245572
• CID: 5214941
• Update Time: 2026-03-06

(Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one

• MDL： MFCD00245572
• Inchi： 1S/C16H12Cl3NO3S/c1-10(21)16(9-20-14-7-12(18)6-13(19)8-14)24(22,23)15-4-2-11(17)3-5-15/h2-9,20H,1H3/b16-9-
• InChI Key： ISEJVMYUSNOGGC-SXGWCWSVSA-N
• SMILES： CC(=O)/C(/S(C1=CC=C(Cl)C=C1)(=O)=O)=C/NC1=CC(Cl)=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one

Recent Advances in the Study of (Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one (CAS: 1025162-95-1)

The compound (Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one (CAS: 1025162-95-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This enone derivative, characterized by its unique sulfonyl and dichloroanilino substituents, has been investigated for its biological activity, particularly in the context of enzyme inhibition and anti-inflammatory effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathway, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's ability to selectively inhibit certain kinases involved in inflammatory pathways. In vitro studies have demonstrated that (Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one exhibits potent inhibitory activity against protein kinases such as JAK2 and SYK, which are critical mediators of immune responses. This inhibition is attributed to the compound's interaction with the ATP-binding site of these kinases, as revealed by X-ray crystallography and molecular docking studies. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Another area of interest is the compound's synthetic accessibility and structural modifications. Researchers have developed a scalable synthetic route for (Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one, starting from readily available precursors such as 4-chlorobenzenesulfonyl chloride and 3,5-dichloroaniline. The optimized procedure involves a Michael addition followed by an elimination step, yielding the product in high purity and yield. Structural analogs have also been synthesized to explore structure-activity relationships (SAR), with some derivatives showing enhanced potency and selectivity.

Pharmacokinetic studies have further highlighted the compound's potential for therapeutic use. Preliminary in vivo experiments in rodent models have shown favorable absorption and distribution profiles, with moderate plasma half-life and good tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Current efforts are directed toward improving these properties through targeted chemical modifications and formulation strategies.

In conclusion, (Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one represents a promising scaffold for the development of kinase inhibitors with anti-inflammatory applications. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable candidate for further preclinical and clinical evaluation. Future research should focus on expanding its therapeutic potential, addressing pharmacokinetic limitations, and exploring synergistic effects with existing therapies.